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Compound of Interest

Compound Name: CP-195543

Cat. No.: B1669470 Get Quote

Application Notes and Protocols: CP-195543
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of CP-
195543, a potent and selective leukotriene B4 (LTB4) receptor antagonist. Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Compound Information
Parameter Value

Compound Name CP-195543

Mechanism of Action Leukotriene B4 (LTB4) receptor antagonist

Primary Target High-affinity LTB4 receptors

Reconstitution of CP-195543
Proper reconstitution of CP-195543 is critical for its biological activity. It is recommended to

prepare a concentrated stock solution that can be further diluted to the desired working

concentrations.

Recommended Solvents:
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Dimethyl sulfoxide (DMSO)

Ethanol

Protocol for Reconstituting CP-195543:

Before opening, centrifuge the vial of lyophilized CP-195543 at a low speed to ensure all the

powder is at the bottom.

Based on the desired stock concentration, calculate the required volume of solvent. For

example, to prepare a 10 mM stock solution, add the appropriate volume of DMSO or

ethanol to the vial.

Gently vortex or sonicate the vial until the compound is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Storage of CP-195543
Correct storage of CP-195543 is essential to prevent degradation and maintain its potency over

time.

Form Storage Temperature Shelf Life

Lyophilized Powder -20°C Up to 3 years

In Solvent (Stock Solution) -80°C Up to 6 months

In Solvent (Stock Solution) -20°C Up to 1 month

Storage Recommendations:

Lyophilized Powder: Store the unopened vial at -20°C in a desiccator to protect it from

moisture.

Stock Solutions:

For long-term storage, it is highly recommended to aliquot the stock solution into single-

use volumes and store them at -80°C. This will minimize freeze-thaw cycles, which can
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lead to compound degradation.

For short-term storage, aliquots can be kept at -20°C for up to one month.

Working Dilutions: It is advisable to prepare fresh working dilutions from the stock solution for

each experiment. Avoid storing diluted solutions for extended periods.

Experimental Protocols and In Vitro Data
CP-195543 has been shown to be a potent antagonist of the LTB4 receptor in various in vitro

assays. The following table summarizes key quantitative data from preclinical studies.
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Assay
Cell/Tissue

Type
Parameter Value Reference

[3H]LTB4

Binding

Human

Neutrophils
IC50 6.8 nM

[3H]LTB4

Binding

Human

Neutrophils
Ki 4.9 nM

[3H]LTB4

Binding

Murine Spleen

Membranes
IC50 37.0 nM

[3H]LTB4

Binding

Murine Spleen

Membranes
Ki 26.9 nM

Neutrophil

Chemotaxis

Human

Neutrophils
IC50 2.4 nM

Neutrophil

Chemotaxis

Mouse

Neutrophils
IC50 7.5 nM

CD11b Up-

regulation

Human

Neutrophils
pA2 7.66

CD11b Up-

regulation

(Whole Blood)

Human

Neutrophils
pA2 7.12

CD11b Up-

regulation

(Whole Blood)

Murine

Neutrophils
pA2 7.06

CD11b Up-

regulation

(Whole Blood)

Human

Monocytes
IC50 270 nM

CD11b Up-

regulation

(Whole Blood)

Human

Eosinophils
IC50 420 nM

General Protocol for In Vitro Inhibition Assays:
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Cell Preparation: Culture and prepare the target cells (e.g., human neutrophils) according to

standard laboratory protocols.

Compound Dilution: Prepare a serial dilution of the CP-195543 stock solution in the

appropriate assay buffer. Ensure the final solvent concentration (e.g., DMSO) is consistent

across all wells and does not exceed a level that affects cell viability (typically ≤ 0.5%).

Incubation: Pre-incubate the cells with the various concentrations of CP-195543 for a

specified period before adding the LTB4 agonist.

Agonist Stimulation: Add LTB4 to stimulate the desired cellular response (e.g., chemotaxis,

CD11b up-regulation).

Measurement: Quantify the cellular response using a suitable detection method (e.g., plate

reader, flow cytometry).

Data Analysis: Calculate the IC50 or other relevant parameters by plotting the dose-

response curve.

In Vivo Data
CP-195543 has demonstrated efficacy in animal models of inflammation.

Animal Model Assay Parameter Value Reference

Guinea Pig

LTB4-mediated

neutrophil

infiltration

ED50 (p.o.) 0.1 mg/kg

Mouse

LTB4-mediated

neutrophil

infiltration

ED50 (p.o.) 2.8 mg/kg

Signaling Pathway and Experimental Workflow
Diagram of LTB4 Signaling and CP-195543 Inhibition:
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Caption: LTB4 signaling pathway and the inhibitory action of CP-195543.

Experimental Workflow for In Vitro Inhibition Assay:

Start

Prepare Target Cells
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Caption: A typical workflow for an in vitro LTB4 inhibition assay.

To cite this document: BenchChem. [Reconstituting and storing CP-195543 compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669470#reconstituting-and-storing-cp-195543-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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